Cas no 527751-13-9 (rac-tert-butyl (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate, cis)
527751-13-9 structure
Product Name:rac-tert-butyl (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate, cis
CAS No:527751-13-9
MF:C13H22O3
MW:226.311984539032
MDL:MFCD29764281
CID:4654665
PubChem ID:21576610
Update Time:2023-11-27
rac-tert-butyl (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate, cis Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (1S,3R)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate
- rac-tert-butyl (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate, cis
- Z2379087699
- (1S,3R)-tert-butyl 3-acetyl-2,2-dimethylcyclobutanecarboxylate
- (1alpha)-2,2-Dimethyl-3alpha-acetylcyclobutanecarboxylic acid tert-butyl ester
-
- MDL： MFCD29764281
- Inchi： 1S/C13H22O3/c1-8(14)9-7-10(13(9,5)6)11(15)16-12(2,3)4/h9-10H,7H2,1-6H3/t9-,10+/m0/s1
- InChI Key： WPGRNRNFZMZNFY-VHSXEESVSA-N
- SMILES： O(C(C)(C)C)C([C@H]1C[C@@H](C(C)=O)C1(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 310
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4
rac-tert-butyl (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate, cis Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-258717-0.05g |
tert-butyl (1S,3R)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate |
527751-13-9 | 95% | 0.05g |
$101.0 | 2023-05-25 | |
| Enamine | EN300-258717-0.1g |
tert-butyl (1S,3R)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate |
527751-13-9 | 95% | 0.1g |
$152.0 | 2023-05-25 | |
| Enamine | EN300-258717-0.25g |
tert-butyl (1S,3R)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate |
527751-13-9 | 95% | 0.25g |
$216.0 | 2023-05-25 | |
| Enamine | EN300-258717-0.5g |
tert-butyl (1S,3R)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate |
527751-13-9 | 95% | 0.5g |
$407.0 | 2023-05-25 | |
| Enamine | EN300-258717-1.0g |
tert-butyl (1S,3R)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate |
527751-13-9 | 95% | 1g |
$528.0 | 2023-05-25 | |
| Enamine | EN300-258717-2.5g |
tert-butyl (1S,3R)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate |
527751-13-9 | 95% | 2.5g |
$1034.0 | 2023-05-25 | |
| Enamine | EN300-258717-5.0g |
tert-butyl (1S,3R)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate |
527751-13-9 | 95% | 5g |
$1530.0 | 2023-05-25 | |
| Enamine | EN300-258717-10.0g |
tert-butyl (1S,3R)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate |
527751-13-9 | 95% | 10g |
$2269.0 | 2023-05-25 | |
| Ambeed | A859425-1g |
tert-Butyl (1S,3R)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate |
527751-13-9 | 95% | 1g |
$596.0 | 2023-03-01 | |
| Enamine | EN300-254208-0.05g |
rac-tert-butyl (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate |
527751-13-9 | 95% | 0.05g |
$443.0 | 2024-06-19 |
rac-tert-butyl (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate, cis Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
527751-13-9 (rac-tert-butyl (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate, cis) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
